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Compound of Interest

Compound Name: 2,5-Dimethylbenzonitrile

Cat. No.: B077730

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,5-
Dimethylbenzonitrile (CAS No. 13730-09-1), a key aromatic nitrile derivative. The information
herein is curated to support research, development, and quality control activities involving this
compound. All quantitative data is presented in structured tables for clarity and ease of
comparison, followed by detailed experimental protocols and a logical workflow for its
characterization.

Core Physical and Chemical Properties

2,5-Dimethylbenzonitrile is an organic compound featuring a benzene ring substituted with
two methyl groups and a nitrile functional group. Its molecular structure dictates its physical and
chemical behavior, which is essential for its application in various synthetic pathways and as a
building block in medicinal chemistry.

General Information
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Property Value Citation(s)
IUPAC Name 2,5-dimethylbenzonitrile [1]

CAS Number 13730-09-1 [2][3]
Molecular Formula CoHoN [1112][3]
Molecular Weight 131.17 g/mol [11[3]

Canonical SMILES

CC1=CC(=C(C=C1)C)C#N

[1]

InChl Key

OZOQTENKIVKILK-
UHFFFAOYSA-N

[1](2]

Physicochemical Data

The physical state of 2,5-Dimethylbenzonitrile at ambient temperature is a low-melting solid

or liquid, given its melting point. It is crucial to handle this compound in a well-ventilated area,

adhering to standard safety protocols.

Property Value Citation(s)
Colorless to pale yellow liquid
Appearance , [4]
or solid
Melting Point 11.0°C/13°C [2][5]
Boiling Point 56-58 °C at 0.01 Torr [2]
Density Data not available
Soluble in organic solvents like
Solubility ethanol and acetone; low [4]

solubility in water.

LogP (Octanol-Water Partition

Coefficient)

2.48

[6]

Spectroscopic Data
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Spectroscopic analysis is fundamental to confirming the identity and purity of 2,5-
Dimethylbenzonitrile. Below is a summary of key spectral information.

Spectroscopic Technique Key Data Points Citation(s)
Major m/z peaks at 131, 116,

Mass Spectrometry (GC-MS) [1]
130

13C NMR Spectroscopy Data available [1]

1H NMR Spectroscopy Data available [1]

Infrared (IR) Spectroscopy Data available [1]

Raman Spectroscopy Data available [1]

Experimental Protocols

The determination of the physical properties of a compound like 2,5-Dimethylbenzonitrile
follows established laboratory procedures. Below are detailed methodologies for key
experiments.

Melting Point Determination

The melting point is a critical indicator of purity.

Sample Preparation: A small amount of finely powdered 2,5-Dimethylbenzonitrile is packed
into a capillary tube, sealed at one end.

o Apparatus: A calibrated melting point apparatus is used.

e Procedure: The capillary tube is placed in the heating block of the apparatus. The
temperature is raised at a steady rate (e.g., 1-2 °C per minute) near the expected melting
point.

o Observation: The temperature range is recorded from the point at which the first drop of
liquid appears to when the entire sample has melted. A sharp melting range (typically <1 °C)
is indicative of high purity.
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Boiling Point Determination

Due to its relatively high boiling point at atmospheric pressure, the boiling point of 2,5-
Dimethylbenzonitrile is often determined under reduced pressure to prevent decompaosition.

o Apparatus: A micro boiling point apparatus, such as a Thiele tube or a digital boiling point
apparatus, is employed.

o Sample Preparation: A small volume of the compound is placed in a test tube, and a capillary
tube, sealed at one end, is inverted and placed inside.

e Procedure: The apparatus is heated slowly. As the temperature rises, a stream of bubbles
will emerge from the open end of the capillary tube. The heating is then discontinued.

o Observation: The boiling point is the temperature at which the liquid begins to enter the
capillary tube upon cooling.

Solubility Determination

A gualitative assessment of solubility provides insight into the polarity of the molecule.

e Solvents: A range of solvents with varying polarities (e.g., water, ethanol, acetone,
dichloromethane, hexane) are used.

e Procedure: A small, measured amount of 2,5-Dimethylbenzonitrile (e.g., 10 mg) is added to
a test tube containing a small volume of the solvent (e.g., 1 mL).

o Observation: The mixture is agitated, and the solubility is observed. The compound is
classified as soluble, partially soluble, or insoluble based on visual inspection. For
guantitative analysis, the maximum mass of solute that can be dissolved in a given volume
of solvent at a specific temperature is determined.

Spectroscopic Analysis

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are typically
recorded on a high-field NMR spectrometer (e.g., 400 or 500 MHz). The sample is dissolved
in a deuterated solvent (e.g., CDCIs), and a small amount of a reference standard (e.g.,
tetramethylsilane, TMS) is added.
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« Infrared (IR) Spectroscopy: An IR spectrum is obtained using an FTIR spectrometer. A thin
film of the liquid sample is placed between two salt plates (e.g., NaCl or KBr), or for a solid, a

KBr pellet is prepared.

o Gas Chromatography-Mass Spectrometry (GC-MS): A dilute solution of the sample in a
volatile organic solvent is injected into the GC-MS instrument. The gas chromatograph
separates the components of the sample, which are then ionized and detected by the mass

spectrometer.

Logical Workflow for Characterization

The following diagram illustrates a typical workflow for the physical and chemical
characterization of a compound such as 2,5-Dimethylbenzonitrile.
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Figure 1. Workflow for Chemical Characterization
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Figure 1. Workflow for Chemical Characterization

This guide provides foundational data and methodologies essential for the effective use of 2,5-
Dimethylbenzonitrile in a research and development setting. Adherence to these protocols
will ensure accurate characterization and contribute to the reproducibility of experimental
outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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